Cas no 887245-67-2 (methyl 1-amino-4-oxocyclohexane-1-carboxylate)

Methyl 1-amino-4-oxocyclohexane-1-carboxylate is a versatile cyclohexane derivative featuring both amino and keto functional groups, making it a valuable intermediate in organic synthesis. Its structure allows for further functionalization, enabling applications in pharmaceuticals, agrochemicals, and specialty chemicals. The ester group enhances solubility in organic solvents, facilitating reactions such as amidation or reduction. The presence of the amino group offers reactivity for condensation or cyclization reactions, while the keto group provides a site for nucleophilic additions. This compound is particularly useful in the synthesis of complex heterocycles and bioactive molecules. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for research and industrial applications.

methyl 1-amino-4-oxocyclohexane-1-carboxylate structure

887245-67-2 structure

Product Name:methyl 1-amino-4-oxocyclohexane-1-carboxylate

CAS No:887245-67-2

MF:C₈H₁₃NO₃

MW:171.193722486496

MDL:MFCD13190093

CID:623023

Update Time:2025-06-07

methyl 1-amino-4-oxocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Cyclohexanecarboxylic acid, 1-amino-4-oxo-, methyl ester
- methyl 1-amino-4-oxocyclohexane-1-carboxylate
- Methyl 1-amino-4-oxocyclohexanecarboxylate
- 1-Amino-4-oxo-cyclohexanecarboxylic acid methyl ester
- Methyl 1-amino-4-oxocyclohexanecarboxylate (ACI)
- MDL： MFCD13190093
- Inchi： 1S/C8H13NO3/c1-12-7(11)8(9)4-2-6(10)3-5-8/h2-5,9H2,1H3
- InChI Key： DUBUTYYRVIWPGR-UHFFFAOYSA-N
- SMILES： O=C(C1(CCC(=O)CC1)N)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2

methyl 1-amino-4-oxocyclohexane-1-carboxylate Pricemore >>

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